Cas no 2418715-61-2 (Methyl 5-amino-3-formyl-2-methylbenzoate)

• Product Name: Methyl 5-amino-3-formyl-2-methylbenzoate
• CAS No: 2418715-61-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5678387
• PubChem ID: 165768834
• Update Time: 2025-11-01

Methyl 5-amino-3-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26626558
• methyl 5-amino-3-formyl-2-methylbenzoate
• 2418715-61-2
• Methyl 5-amino-3-formyl-2-methylbenzoate

• Inchi： 1S/C10H11NO3/c1-6-7(5-12)3-8(11)4-9(6)10(13)14-2/h3-5H,11H2,1-2H3
• InChI Key： LGCNZQCAHVHJPN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=O)C=1C)N)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on Methyl 5-amino-3-formyl-2-methylbenzoate

Methyl 5-amino-3-formyl-2-methylbenzoate (CAS No. 2418715-61-2): An Overview

Methyl 5-amino-3-formyl-2-methylbenzoate (CAS No. 2418715-61-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include an amino group, a formyl group, and a methyl group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for further research and development.

The chemical structure of Methyl 5-amino-3-formyl-2-methylbenzoate can be represented as C₁₀H₁₁NO₃. The presence of the amino and formyl groups provides the molecule with both nucleophilic and electrophilic sites, making it highly reactive in various chemical reactions. The methyl group, on the other hand, adds steric bulk and influences the molecule's solubility and reactivity profiles.

In the context of pharmaceutical research, Methyl 5-amino-3-formyl-2-methylbenzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that the formyl group plays a crucial role in enhancing the compound's binding affinity to these kinases.

Beyond its potential as a drug candidate, Methyl 5-amino-3-formyl-2-methylbenzoate has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of conductive polymers. These polymers exhibit excellent electrical conductivity and have potential applications in electronic devices and sensors.

In the realm of chemical synthesis, Methyl 5-amino-3-formyl-2-methylbenzoate serves as an important intermediate for the preparation of more complex molecules. Its reactivity allows for a wide range of transformations, including condensation reactions, reduction reactions, and coupling reactions. A notable example is its use in the synthesis of novel heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. A study published in the Tetrahedron Letters in 2021 demonstrated that this compound can be efficiently converted into various heterocyclic frameworks through multistep synthetic routes.

The safety profile of Methyl 5-amino-3-formyl-2-methylbenzoate is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at low concentrations. However, as with any chemical substance, proper handling and storage precautions should be observed to ensure safety in laboratory settings. The compound is not classified as a hazardous material according to current regulatory standards.

In conclusion, Methyl 5-amino-3-formyl-2-methylbenzoate (CAS No. 2418715-61-2) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.